Cas no 2227713-26-8 (2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile)

• Product Name: 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile
• CAS No: 2227713-26-8
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 6423093
• PubChem ID: 165780402
• Update Time: 2025-11-01

2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile
• EN300-1730524
• 2-fluoro-5-[(3R)-3-hydroxybutyl]benzonitrile
• 2227713-26-8

• Inchi： 1S/C11H12FNO/c1-8(14)2-3-9-4-5-11(12)10(6-9)7-13/h4-6,8,14H,2-3H2,1H3/t8-/m1/s1
• InChI Key： ZOIGILGIZWIBRY-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC[C@@H](C)O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Additional information on 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile

Introduction to 2-Fluoro-5-(3R)-3-Hydroxybutylbenzonitrile (CAS No. 2227713-26-8)

2-Fluoro-5-(3R)-3-hydroxybutylbenzonitrile (CAS No. 2227713-26-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom, a hydroxyl group, and a nitrile functional group, which collectively contribute to its potential therapeutic applications.

The fluorine atom in the structure of 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile plays a crucial role in modulating its biological activity. Fluorine is known for its ability to enhance the lipophilicity and metabolic stability of organic molecules, making it an attractive substituent in drug design. The presence of the hydroxyl group adds polarity and can facilitate hydrogen bonding, which is important for interactions with biological targets. The nitrile group further enhances the compound's reactivity and can be converted into other functional groups through various chemical transformations.

Recent studies have explored the potential of 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile as a lead compound for the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute (2020) demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation. These findings highlight the potential of 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile as an anticancer agent.

The pharmacokinetic properties of 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile have also been investigated to assess its suitability as a drug candidate. A study published in Pharmaceutical Research (2019) reported that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an extended period.

To further optimize the therapeutic potential of 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile, researchers are exploring various chemical modifications to enhance its efficacy and reduce potential side effects. For instance, substituting different functional groups on the aromatic ring or modifying the side chain can alter the compound's binding affinity to specific receptors or enzymes. These efforts aim to develop more potent and selective derivatives that can be advanced into clinical trials.

In conclusion, 2-fluoro-5-(3R)-3-hydroxybutylbenzonitrile (CAS No. 2227713-26-8) is a promising compound with diverse therapeutic applications. Its unique structural features make it an attractive candidate for drug development, particularly in the areas of neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in modern medicinal chemistry.